Cas no 51449-51-5 (5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine
• CAS No: 51449-51-5
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 1571453
• PubChem ID: 3039977
• Update Time: 2025-04-21

5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine
• DTXSID00199428
• 2-(Dimethylamino)-5-(4-chlorophenyl)-1,3,4-thiadiazole
• 5-(4-Chlorophenyl)-2-(dimethylamino)-1,3,4-thiadiazole
• 51449-51-5
• 1,3,4-Thiadiazole, 5-(4-chlorophenyl)-2-(dimethylamino)-
• BRN 0982941

• Inchi： 1S/C10H10ClN3S/c1-14(2)10-13-12-9(15-10)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key： ROLSQRRRNVVMTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N(C)C)S1

Computed Properties

• Exact Mass: 239.0286
• Monoisotopic Mass: 239.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.02